
N-Butylacetanilide: A Versatile Scaffold for
Research and Development

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N-Butylacetanilide

CAS No.: 91-49-6

Cat. No.: B146113

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Butylacetanilide, a substituted aromatic amide, has garnered significant attention in various

scientific domains. While historically recognized for its application as an insect repellent, its

utility extends into materials science and serves as a foundational structure for the synthesis of

novel therapeutic agents. This guide provides a comprehensive overview of N-
Butylacetanilide's applications in research, detailing its synthesis, mechanisms of action, and

its role as a versatile chemical intermediate.

Physicochemical Properties and Synthesis
N-Butylacetanilide, with the chemical formula C₁₂H₁₇NO, is a colorless liquid at room

temperature, characterized by its insolubility in water.[1] Its molecular structure, featuring a

butyl group attached to the nitrogen of an acetanilide moiety, imparts specific chemical

characteristics that are pivotal to its function across different applications.

Table 1: Physicochemical Properties of N-Butylacetanilide[1]
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Property Value

IUPAC Name N-butyl-N-phenylacetamide

CAS Number 91-49-6

Molecular Weight 191.27 g/mol

Melting Point 24.5 °C

Boiling Point 281 °C

Density 0.9912 g/cm³ at 20 °C

Solubility Insoluble in water

The synthesis of N-Butylacetanilide is typically achieved through the N-alkylation of

acetanilide. A common laboratory-scale procedure involves the reaction of acetanilide with a

butyl halide, such as 1-bromobutane, in the presence of a base to facilitate the nucleophilic

substitution.

Experimental Protocol: Synthesis of N-Butylacetanilide
Objective: To synthesize N-Butylacetanilide from acetanilide and 1-bromobutane.

Materials:

Acetanilide

1-Bromobutane

Sodium hydride (NaH) or a suitable base

Anhydrous N,N-dimethylformamide (DMF) or other polar aprotic solvent

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)
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Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

acetanilide in anhydrous DMF.

To this solution, add sodium hydride portion-wise at 0 °C. The reaction mixture is then

allowed to warm to room temperature and stirred for 30 minutes.

Add 1-bromobutane dropwise to the reaction mixture.

Heat the reaction mixture to 50-60 °C and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and quench by the slow

addition of water.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and wash sequentially with saturated aqueous sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel to yield pure N-
Butylacetanilide.
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Causality Behind Experimental Choices:

The use of a strong base like sodium hydride is crucial for deprotonating the amide nitrogen

of acetanilide, making it a more potent nucleophile.

A polar aprotic solvent like DMF is chosen to dissolve the reactants and facilitate the SN2

reaction without interfering with the nucleophile.

The workup procedure with washes of sodium bicarbonate and brine is designed to remove

any unreacted starting materials, byproducts, and residual solvent.

Application as an Insect Repellent
The primary and most well-established application of N-Butylacetanilide is as an insect

repellent, particularly effective against ticks and fleas.[1] It is often used to impregnate clothing

to provide long-lasting protection.

Mechanism of Action
While the precise molecular mechanism of N-Butylacetanilide as an insect repellent is not

fully elucidated, it is believed to function by disrupting the olfactory senses of insects.

Repellents generally act by either masking human odors that attract insects or by activating

olfactory receptor neurons that trigger an avoidance response.[2] Electrophysiological studies

on insect antennae have been instrumental in understanding these interactions.[3] Although

specific studies on N-Butylacetanilide are limited, it is hypothesized to interact with odorant

receptors in a manner that is perceived as noxious by the target insects, leading them to avoid

the treated surface.
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Caption: Proposed mechanism of N-Butylacetanilide as an insect repellent.

Efficacy Testing in a Research Setting
The effectiveness of N-Butylacetanilide as a repellent can be quantified using various

bioassays. A standard laboratory protocol involves exposing target insects to treated and

untreated surfaces and observing their behavior.

Objective: To evaluate the repellency of N-Butylacetanilide against ticks.

Materials:

N-Butylacetanilide solution of known concentration in a suitable solvent (e.g., ethanol).

Filter paper or fabric swatches.

Petri dishes or a similar arena.

Target tick species (e.g., Ixodes scapularis).

Untreated control (solvent only).

Positive control (e.g., DEET).

Procedure:

Treat filter paper or fabric swatches with the N-Butylacetanilide solution and the control

solutions. Allow the solvent to evaporate completely.

Place the treated and untreated materials in the bioassay arena.

Introduce a known number of ticks into the center of the arena.

Record the number of ticks that cross onto or remain on the treated and untreated surfaces

over a specified time period.

Calculate the percent repellency based on the distribution of the ticks.
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N-Butylacetanilide as a Scaffold in Drug Discovery
The N-phenylacetamide core of N-Butylacetanilide is a "privileged structure" in medicinal

chemistry, appearing in numerous compounds with diverse pharmacological activities.[4] This

makes N-Butylacetanilide and its derivatives attractive starting points for the design and

synthesis of new therapeutic agents. Research has shown that modifications to the acetanilide

structure can lead to compounds with analgesic, anti-inflammatory, and other biological

activities.[5]

Synthetic Strategies for Derivative Libraries
Researchers can utilize N-Butylacetanilide as a scaffold to create libraries of related

compounds for pharmacological screening. Key synthetic modifications can include:

Aromatic Ring Substitution: Introducing various functional groups (e.g., halogens, alkyl,

alkoxy) onto the phenyl ring to explore structure-activity relationships (SAR).

Modification of the Acyl Group: Replacing the acetyl group with other acyl moieties to alter

lipophilicity and steric properties.

Alteration of the N-Alkyl Group: Varying the length and branching of the N-alkyl chain to fine-

tune biological activity.
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Caption: Workflow for using N-Butylacetanilide in drug discovery.

Potential Application in Polymer Science
While direct studies on N-Butylacetanilide as a plasticizer are not extensively published,

research on structurally similar compounds suggests its potential in this area. For instance, n-

butyl-N-(2-nitroxy-ethyl) nitramine (Bu-NENA) has been investigated as a plasticizer for

cellulose acetate butyrate (CAB), a polymer used in various applications.[6][7] Plasticizers are

added to polymers to increase their flexibility and durability. The compatibility and effectiveness

of a plasticizer are dependent on its molecular structure and its interaction with the polymer

chains.

Given its structural similarities to known plasticizers, N-Butylacetanilide could be a subject of

future research for modifying the properties of polymers like cellulose acetate.
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Analytical Methodologies
The accurate quantification of N-Butylacetanilide in various matrices is essential for research

in toxicology, environmental science, and drug metabolism. High-performance liquid

chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are powerful

techniques for this purpose.

Exemplary Analytical Approach: HPLC Method for
Quantification
Objective: To develop an HPLC method for the quantification of N-Butylacetanilide in a

research sample.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: A C18 reversed-phase column.

Mobile Phase: A mixture of acetonitrile and water, potentially with a modifier like formic acid

to improve peak shape. The exact ratio would be optimized through method development.

Flow Rate: Typically 1.0 mL/min.

Detection Wavelength: Determined by measuring the UV absorbance spectrum of N-
Butylacetanilide.

Injection Volume: 10-20 µL.

Sample Preparation: For biological samples, a protein precipitation step followed by

centrifugation is a common initial cleanup procedure.[8] This is often followed by liquid-liquid

extraction or solid-phase extraction to further isolate and concentrate the analyte before

injection into the HPLC system.

Safety and Toxicology
N-Butylacetanilide is classified as moderately toxic.[1] It can cause skin and eye irritation, and

it is harmful if swallowed. A notable toxicological effect is the potential to cause
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methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its ability to

carry oxygen.[1] Therefore, appropriate personal protective equipment (PPE), including gloves

and safety glasses, should be used when handling this compound in a laboratory setting.

Conclusion
N-Butylacetanilide is a compound with a rich history as an insect repellent and a promising

future in diverse research fields. Its straightforward synthesis and versatile chemical structure

make it an excellent starting point for the development of new materials and potential

therapeutic agents. For researchers, a thorough understanding of its properties, synthesis, and

analytical methods is key to unlocking its full potential in their respective areas of study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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